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Compound of Interest

Compound Name:
1-Bromo-4-(propan-2-

yl)cyclohexane

Cat. No.: B2635431 Get Quote

Technical Support Center: 1-bromo-4-(propan-2-
yl)cyclohexane
This guide provides essential safety information, handling procedures, and emergency

protocols for researchers, scientists, and drug development professionals working with 1-
bromo-4-(propan-2-yl)cyclohexane.

Frequently Asked Questions (FAQs)
Q1: What is 1-bromo-4-(propan-2-yl)cyclohexane and what are its primary identifiers?

A1: 1-bromo-4-(propan-2-yl)cyclohexane is a halogenated cycloalkane. Its key identifiers are

summarized in the table below.
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Property Value Source

IUPAC Name
1-bromo-4-propan-2-

ylcyclohexane
[1]

Molecular Formula C₉H₁₇Br [1][2]

Molecular Weight 205.13 g/mol [1]

CAS Number 1341365-34-1 [1][3]

Canonical SMILES CC(C)C1CCC(Br)CC1 [3]

Q2: What are the main hazards associated with this compound?

A2: According to GHS classifications, 1-bromo-4-(propan-2-yl)cyclohexane is a flammable

liquid and vapor[1]. It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation[1].

Q3: What are the known physical and chemical properties?

A3: The table below summarizes the key physical and chemical properties.
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Property Value

Molecular Weight 205.13 g/mol [1]

Molecular Formula C₉H₁₇Br[1]

XLogP3-AA 3.8[1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 0

Rotatable Bond Count 1

Exact Mass 204.05136 Da[1]

Monoisotopic Mass 204.05136 Da[1]

Topological Polar Surface Area 0 Å²[1]

Heavy Atom Count 10

Troubleshooting and Handling Guide
Q4: What personal protective equipment (PPE) is required when handling this chemical?

A4: You must wear appropriate protective gloves, clothing, and safety glasses with side-shields

or goggles conforming to approved standards (e.g., NIOSH or EN 166)[4][5]. If ventilation is

inadequate or there is a risk of inhaling vapors, a suitable respirator should be used[5]. Always

handle this chemical in a well-ventilated area or under a chemical fume hood.

Q5: What are the correct storage conditions for 1-bromo-4-(propan-2-yl)cyclohexane?

A5: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place[4].

Keep it away from heat, sparks, open flames, and other ignition sources[4]. It is also advised to

protect it from light and to store it locked up[4].

Q6: What materials are incompatible with this compound?

A6: Avoid contact with strong oxidizing agents[4].
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Q7: The compound is not behaving as expected in my reaction. What could be the issue?

A7: Inconsistent results can arise from improper handling or storage. Ensure the compound

has been stored away from heat, light, and air to prevent degradation. As an alkyl halide, it can

undergo elimination or substitution reactions, so ensure your reaction conditions (solvent,

temperature, base) are appropriate for the desired outcome.

Q8: What is the recommended procedure for disposing of this chemical and its container?

A8: Disposal must be conducted at an approved waste disposal plant[4]. Do not let the product

enter drains[5]. Dispose of contaminated containers in the same manner as the product.

Always follow local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Q9: What should I do in case of accidental skin or eye contact?

A9:

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical

attention[4][5].

Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,

remove them if it is easy to do so and continue rinsing for at least 15 minutes[4]. Seek

immediate medical attention[4].

Q10: What is the first aid procedure for inhalation or ingestion?

A10:

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person feels unwell or is not breathing, call a poison center or doctor and provide artificial

respiration if necessary[4][5].

Ingestion: Rinse the mouth with water[4][5]. Do NOT induce vomiting, as there is a risk of

aspiration[6]. Call a physician or poison control center immediately[7].
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Q11: How should a small spill be handled?

A11: For small spills, follow the detailed protocol below. For large spills, evacuate the area and

consult with emergency responders.

Experimental Protocol: Small Spill Cleanup
This protocol outlines the necessary steps for safely managing a small laboratory spill of 1-
bromo-4-(propan-2-yl)cyclohexane.

1. Immediate Response & Area Securement:

Alert personnel in the immediate area.
Remove all sources of ignition (e.g., turn off hot plates, extinguish open flames)[4][5].
Ensure the area is well-ventilated. Work under a fume hood if the spill occurs there.

2. Don Personal Protective Equipment (PPE):

Wear chemically resistant gloves (e.g., nitrile), a lab coat, and splash goggles or a face
shield[4].
If vapors are significant, use a respirator with an appropriate cartridge[5].

3. Spill Containment & Absorption:

Cover drains to prevent the chemical from entering the sewer system.
Soak up the spill with an inert absorbent material such as sand, silica gel, or commercial
sorbent pads[4][7]. Do not use combustible materials like paper towels.

4. Collection & Cleaning:

Using non-sparking tools, carefully collect the absorbent material and place it into a suitable,
labeled, and sealable container for hazardous waste disposal[4].
Clean the affected area with soap and water.

5. Disposal:

Dispose of the sealed container and any contaminated PPE through your institution's
hazardous waste program, in accordance with all local and national regulations.
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Visual Workflow
The following diagram illustrates the standard workflow for safely handling 1-bromo-4-
(propan-2-yl)cyclohexane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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